Peruviol

Specification

• Description: Nerolidol is a farnesane sesquiterpenoid that is dodeca-1,6,10-triene which carries methyl groups at positions 3, 7 and 11 and a hydroxy group at position 3. It is a natural product that is present in various flowers and plants with a floral odor. Chemically, it exists in two geometric isomers, trans and cis forms. It is widely used in cosmetics (e.g. shampoos and perfumes), in non-cosmetic products (e.g. detergents and cleansers) and also as a food flavoring agent. It has a role as a flavouring agent, a cosmetic, a pheromone, a neuroprotective agent, an antifungal agent, an anti-inflammatory agent, an antihypertensive agent, an antioxidant, a volatile oil component, an insect attractant and a herbicide. It is a farnesane sesquiterpenoid, a tertiary allylic alcohol and a volatile organic compound.; Nerolidol is a natural product found in Aristolochia triangularis, Rhododendron dauricum, and other organisms with data available.; Nerolidol is found in bitter gourd. Nerolidol is a component of many essential oils. The (S)-enantiomer is the commoner and occurs mostly as the (S)-(E)-isomer. Nerolidol is a flavouring agent. Nerolidol has been shown to exhibit anti-fungal function (A7933). Nerolidol belongs to the family of Sesquiterpenes. These are terpenes with three consecutive isoprene units.
• CAS No.: 142-50-7
• Molecular Formula: C15H26O
• Molecular Weight: 222.37 g/mol
• IUPAC Name: (6E)-3,7,11-trimethyldodeca-1,6,10-trien-3-ol
• Standard InChI: InChI=1S/C15H26O/c1-6-15(5,16)12-8-11-14(4)10-7-9-13(2)3/h6,9,11,16H,1,7-8,10,12H2,2-5H3/b14-11+
• Standard InChI Key: FQTLCLSUCSAZDY-SDNWHVSQSA-N
• Isomeric SMILES: CC(=CCC/C(=C/CCC(C)(C=C)O)/C)C
• SMILES: CC(=CCCC(=CCCC(C)(C=C)O)C)C
• Canonical SMILES: CC(=CCCC(=CCCC(C)(C=C)O)C)C
• Boiling Point: 114.00 °C. @ 1.00 mm Hg
• Melting Point: < 25 °C